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Compound of Interest

Compound Name: 1H-Pyrazole-3,5-dimethanamine
CAS No.: 144693-57-2
Cat. No.: B121837
Get Quote
. J

Executive Summary

1H-Pyrazole-3,5-dimethanamine (CAS: 144693-57-2) is a bifunctional heterocyclic building
block characterized by a pyrazole core flanked by two primary aminomethyl groups at the C3
and C5 positions. It is primarily utilized as a compartmental ligand in coordination chemistry,
capable of bridging two metal centers to form dinuclear complexes (e.g., with Cu(ll), Ni(ll),
Co(Il)). Its unigue geometry allows it to act as an exogenous bridge, facilitating magnetic
exchange interactions and cooperative catalysis. Beyond materials science, it serves as a
scaffold in medicinal chemistry for the development of kinase inhibitors and DNA-cleaving
agents.

Physicochemical Profile

The molecule exhibits amphoteric behavior due to the acidic pyrazole proton (

) and the basic primary amine arms (

).
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Property Data Notes
1H-Pyrazole-3,5- Alt: 3,5-bis(aminomethyl)-1H-
IUPAC Name _ _
dimethanamine pyrazole
Formula
Molecular Weight 126.16 g/mol

Physical State

Viscous oil or low-melting solid

Hygroscopic; often handled as
HCI salt.

High: Water, Methanol,

Polar nature requires protic

Solubility
DMSOLow: Hexane, Toluene solvents.
o (Pyrazole NH) Pyrazole deprotonation yields
Acidity ( .
the pyrazolate anion (
) (Alkyl
).
)
Rapid proton exchange
Tautomerism between N1 and N2 in

Symmetry (averaged)

solution.

Coordination

Tridentate (

)

Forms 5- or 6-membered

chelate rings.

Synthetic Routes & Optimization

The synthesis of 1H-Pyrazole-3,5-dimethanamine is non-trivial due to the high polarity of the

product. The most robust industrial and laboratory route involves the sequential

functionalization of a dicarboxylate precursor.

Retrosynthetic Analysis

The target molecule is best accessed via the reduction of 3,5-dicyanopyrazole. Direct

amination of dimethylpyrazole is inefficient due to competing benzylic halogenation issues.

Optimized Synthesis Protocol (Step-by-Step)
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Precursor: Diethyl pyrazole-3,5-dicarboxylate (Commercially available).
e Amidation (Formation of Diamide):
o React diethyl pyrazole-3,5-dicarboxylate with concentrated aqueous ammonia (

) at room temperature for 24 hours.

o Yield: Quantitative precipitation of pyrazole-3,5-dicarboxamide.
o Dehydration (Formation of Dinitrile):
o Treat the diamide with phosphoryl chloride (
) or trifluoroacetic anhydride (TFAA) / pyridine.
o Product:3,5-Dicyanopyrazole (Solid, stable).
e Reduction (Formation of Diamine):
o Reagent: Lithium Aluminum Hydride (
) indry THF.
o Conditions: Reflux under Argon/Nitrogen for 12—24 hours.
o Quench: Fieser workup (
, 15%

) to minimize aluminum salt occlusion.

o Purification: The free base is an oil. It is best isolated as the dihydrochloride salt by
bubbling HCI gas into an ethanolic solution of the crude amine.

Synthesis Workflow Diagram
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Figure 1: Step-wise synthetic pathway from ester precursor to the target diamine.

Reactivity & Coordination Chemistry[1]

The defining feature of Hbampz is its ability to act as a binucleating ligand. Upon deprotonation
of the pyrazole proton, the resulting pyrazolate anion (

) bridges two metal ions, while the pendant amine arms complete the coordination sphere.

Coordination Modes[2]

e Endogenous Bridging: The pyrazolate (

) bridges two metals (
).

o Chelation: The aminomethyl nitrogens coordinate to the metals, forming stable 5- or 6-
membered chelate rings depending on the metal's geometry.

e Dinuclear Complexes: Typical formula

o Copper(ll): Forms

(X = Cl, Br).[1][2][3] These complexes exhibit strong antiferromagnetic coupling due to the
efficient orbital overlap across the pyrazolate bridge.

Mechanism of Dinuclear Assembly
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Chelation Logic

Hbampz Ligand
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Figure 2: Assembly logic for dinuclear pyrazolate complexes.

Applications
Bioinorganic Chemistry (Metallonucleases)

Dinuclear copper(ll) complexes of Hbampz serve as functional models for catechol oxidase and
synthetic nucleases.

e Mechanism: The proximity of two copper centers allows for the cooperative activation of
hydrogen peroxide (

), generating reactive oxygen species (ROS) that cleave phosphate backbones in DNA.

o Selectivity: These complexes have shown potential for selective cytotoxicity against cancer
cell lines by exploiting the higher oxidative stress in tumor cells.
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Metal-Organic Frameworks (MOFs)

The rigid pyrazole core and flexible amine arms make Hbampz an excellent linker for
constructing porous MOFs. The amine groups can be post-synthetically modified (e.g., via
condensation with aldehydes) to tune pore size and chemical affinity for gas separation (

capture).

Pharmaceutical Scaffolds

The 3,5-diaminomethyl motif is a bioisostere for other diamines used in kinase inhibitors. The
pyrazole ring provides a hydrogen bond donor/acceptor motif crucial for binding in the ATP
pocket of enzymes (e.g., CDK2, GSK-3

).
Experimental Protocols
Protocol A: Preparation of Hbhampz-dihydrochloride

Objective: Isolate stable salt form of 1H-Pyrazole-3,5-dimethanamine.

» Dissolution: Dissolve 1.0 g of crude 1H-Pyrazole-3,5-dimethanamine oil in 10 mL of
absolute ethanol.

 Acidification: Cool to 0°C in an ice bath. Slowly add 4M HCI in dioxane (or bubble dry HCI
gas) until pH < 2.

o Precipitation: Add diethyl ether (20 mL) dropwise to induce crystallization.

« Filtration: Filter the white solid under an inert atmosphere (nitrogen) as the salt is
hygroscopic.

e Drying: Dry under vacuum over

o Expected Yield: ~85%[4][5]

o Characterization:
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NMR (

) shows loss of pyrazole NH signal and downfield shift of methylene protons.

Protocol B: Synthesis of

Objective: Synthesize the dinuclear copper catalyst.

Ligand Prep: Dissolve Hbampz (1 eq) in Methanol. Add KOH (1 eq) to deprotonate the
pyrazole.

o Metal Addition: Add

(1 eq) dissolved in Methanol.

e Reaction: The solution turns dark blue/green immediately. Stir for 1 hour at room
temperature.

o Crystallization: Allow slow evaporation or vapor diffusion with diethyl ether.

Result: Blue-green crystals suitable for X-ray diffraction.

Safety & Handling (SDS Summary)

» Hazards:
o H314: Causes severe skin burns and eye damage (Free base).
o H335: May cause respiratory irritation.[6]
o H302: Harmful if swallowed.[6]
o PPE: Wear nitrile gloves, safety goggles, and use a fume hood.
o Storage: Store under inert gas (Argon) at -20°C. The free amine absorbs

from the air to form carbamates.

References

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://static.cymitquimica.com/products/IN/pdf/sds-DA00GSH4.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA00GSH4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121837?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Kamiusuki, T., Okawa, H., et al. (1991).[7] Synthesis, structure, and magnetic properties of
di-mu-pyrazolato-dicopper(ll) complexes of 3,5-bis(aminomethyl)pyrazole.[8] Journal of
Coordination Chemistry.[7]

¢ Klingele, J. (2009).[1] Polynuclear transition metal complexes of metal-metal-bridging
compartmental pyrazolate ligands. Coordination Chemistry Reviews.[9][1] [1]

+ Kodera, M., et al. (1991). Crystal structure and magnetic properties of a dinuclear copper(ll)
complex with 3,5-bis(aminomethyl)pyrazole.[7] Bulletin of the Chemical Society of Japan.

* Meyer, F., et al. (2002). Pyrazolate-based bimetallic complexes: versatile tools in
coordination chemistry. Chemical Society Reviews.

¢ PubChem. (2024).[10] 1H-Pyrazole-3,5-dimethanamine Compound Summary. National
Library of Medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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